![molecular formula C19H14ClN3O4 B2513248 1-[(3-chlorophenyl)methyl]-N-(3-nitrophenyl)-6-oxopyridine-3-carboxamide CAS No. 941973-70-2](/img/structure/B2513248.png)
1-[(3-chlorophenyl)methyl]-N-(3-nitrophenyl)-6-oxopyridine-3-carboxamide
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Overview
Description
Molecular Structure Analysis
This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the physical arrangement of atoms in the compound .Chemical Reactions Analysis
This involves studying how the compound reacts with other chemicals under various conditions .Physical And Chemical Properties Analysis
This involves determining properties like melting point, boiling point, solubility, and stability .Scientific Research Applications
Synthesis and Biological Evaluation
Research on compounds structurally related to 1-[(3-chlorophenyl)methyl]-N-(3-nitrophenyl)-6-oxopyridine-3-carboxamide includes the synthesis and biological evaluation of various Schiff’s bases and 2-azetidinones. These compounds demonstrate potential antidepressant and nootropic (cognitive-enhancing) activities. Specifically, certain derivatives with specific aryl ring substitutions showed the highest antidepressant and nootropic activities in tests conducted on mice (Thomas et al., 2016).
Crystal Structure Analysis
The crystal structure of closely related compounds has been analyzed, such as different anticonvulsant enaminones. These studies focus on understanding the conformation and intermolecular interactions, like hydrogen bonding, which are crucial for their biological activities (Kubicki et al., 2000).
Ring Cleavage Reactions
Investigations into the chemical reactions of similar oxazine derivatives with amines have been conducted. These studies provide insights into the synthetic pathways and potential functionalization of compounds like this compound (Kinoshita et al., 1989).
Novel Acid-Catalyzed Rearrangement
Research has also explored novel synthetic approaches, such as acid-catalyzed rearrangements of nitroaryl oxirane-carboxamides, to develop new pharmaceuticals. This research is instrumental in discovering new therapeutic agents and understanding the chemistry of similar compounds (Mamedov et al., 2016).
Synthesis of Analogous Compounds
Additional studies have focused on synthesizing and characterizing analogous compounds. For instance, novel pyrazole derivatives bearing oxopyridine-3,5-dicarbonitrile have been synthesized, offering a foundation for understanding the structural and functional diversity of such compounds (Khalifa et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[(3-chlorophenyl)methyl]-N-(3-nitrophenyl)-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN3O4/c20-15-4-1-3-13(9-15)11-22-12-14(7-8-18(22)24)19(25)21-16-5-2-6-17(10-16)23(26)27/h1-10,12H,11H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUMRCDKRRHMVTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CN2C=C(C=CC2=O)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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